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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1663926

Technical Guide: 2,4-Dimethyl-1,3-dioxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
available scientific data for 2,4-Dimethyl-1,3-dioxane. While this compound is a known
chemical entity, in-depth research into its biological activity and applications in drug
development is limited in publicly accessible literature.

Chemical Identity and Properties

2,4-Dimethyl-1,3-dioxane is a heterocyclic organic compound. It exists as a colorless liquid
and is characterized by the presence of a dioxane ring with two methyl substituents at the 2nd
and 4th positions.[1] The presence of two chiral centers at these positions gives rise to cis and
trans stereoisomers.[2]

Table 1: Physicochemical Properties of 2,4-Dimethyl-1,3-dioxane
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Property Value Source

Molecular Weight 116.16 g/mol [11[3114115]

Molecular Formula CeH1202 [L112][31[41[5]

CAS Registry Number 766-20-1 [21[31[5]

Boiling Point 118 °C [5]

Density 0.94 g/cm?3 [5]

Appearance Colorle.ss t.o Almost Colorless o

Clear Liquid

Purity (typical) >98.0% (GC) [1]

Synthesis

A general method for the synthesis of 1,3-dioxanes involves the acid-catalyzed acetalization of
a 1,3-diol with an aldehyde or ketone. For 2,4-Dimethyl-1,3-dioxane, this would typically
involve the reaction of 1,3-butanediol with acetaldehyde or its equivalent.

General Synthesis of 2,4-Dimethyl-1,3-dioxane

Reactants Reaction Conditions
1,3-Butanediol Acetaldehyde Acid Catalyst
+ + K 'éatalyzes
Product -

2,4-Dimethyl-1,3-dioxane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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